Synthesis of Calcium Bromate from Calcium Hydroxide: An In-depth Technical Guide
Synthesis of Calcium Bromate from Calcium Hydroxide: An In-depth Technical Guide
For Researchers, Scientists, and Drug Development Professionals
This technical guide provides a comprehensive overview of the synthesis of calcium bromate (B103136) from calcium hydroxide (B78521). It covers the core chemical principles, detailed experimental protocols, and data-driven insights to facilitate the production and purification of this important oxidizing agent.
Introduction
Calcium bromate, Ca(BrO₃)₂, is a strong oxidizing agent used in various industrial applications, including as a dough conditioner in the baking industry and in the manufacturing of certain explosives. For pharmaceutical and research applications, the synthesis of high-purity calcium bromate is essential. This document outlines a primary synthesis route involving the reaction of calcium hydroxide with elemental bromine.
Chemical Principles
The synthesis of calcium bromate from calcium hydroxide and bromine is a disproportionation reaction. In this process, elemental bromine (oxidation state 0) is simultaneously oxidized to bromate (oxidation state +5) and reduced to bromide (oxidation state -1) in an alkaline medium provided by calcium hydroxide.
The overall balanced chemical equation for this reaction is:
6 Ca(OH)₂ + 6 Br₂ → Ca(BrO₃)₂ + 5 CaBr₂ + 6 H₂O
As the equation indicates, a significant amount of calcium bromide is produced as a byproduct. The successful synthesis of pure calcium bromate, therefore, heavily relies on an efficient separation and purification process. The reaction is believed to proceed through the formation of an unstable intermediate, calcium hypobromite (B1234621) (Ca(BrO)₂), which then disproportionates upon heating to yield the desired calcium bromate and calcium bromide.
Physicochemical Data
A thorough understanding of the physical and chemical properties of the reactants and products is critical for process design and optimization.
| Compound | Formula | Molar Mass ( g/mol ) | Appearance | Melting Point (°C) | Decomposition Temperature (°C) |
| Calcium Hydroxide | Ca(OH)₂ | 74.093 | White powder | 580 (loses water) | - |
| Bromine | Br₂ | 159.808 | Reddish-brown fuming liquid | -7.2 | - |
| Calcium Bromate Monohydrate | Ca(BrO₃)₂·H₂O | 313.90 | White monoclinic crystals | - | >180[1] |
| Calcium Bromide | CaBr₂ | 199.89 | White hygroscopic powder | 730 | - |
Table 1: Physical Properties of Key Compounds
The significant difference in the solubility of calcium bromate and calcium bromide in water is the cornerstone of the purification strategy.
| Temperature (°C) | Solubility of Ca(BrO₃)₂ ( g/100 mL) | Solubility of CaBr₂ ( g/100 mL) |
| 0 | ~2.5 (estimated from curve) | 125 |
| 20 | 230[1] | 143 |
| 100 | ~70 (estimated from curve) | 312 |
Table 2: Solubility of Calcium Bromate and Calcium Bromide in Water
Experimental Protocols
The following protocols provide a detailed methodology for the synthesis and purification of calcium bromate.
Synthesis of Crude Calcium Bromate
This procedure outlines the initial reaction to produce a mixture of calcium bromate and calcium bromide.
Materials:
-
Calcium Hydroxide (Ca(OH)₂)
-
Liquid Bromine (Br₂)
-
Distilled Water
Equipment:
-
Three-neck round-bottom flask
-
Heating mantle with magnetic stirrer
-
Dropping funnel
-
Condenser
-
Thermometer
-
Buchner funnel and filter paper
Procedure:
-
Prepare a suspension of calcium hydroxide in distilled water in the three-neck round-bottom flask. A typical concentration is a 10-15% (w/v) suspension.
-
Heat the suspension to 70-80°C with vigorous stirring.
-
Slowly add liquid bromine to the heated suspension via the dropping funnel over a period of 1-2 hours. The reaction is exothermic, and the addition rate should be controlled to maintain the temperature within the desired range.
-
After the addition of bromine is complete, continue heating and stirring the mixture at 80-90°C for an additional 2-3 hours to ensure the complete disproportionation of the calcium hypobromite intermediate.
-
Allow the reaction mixture to cool to room temperature.
-
Filter the hot solution to remove any unreacted calcium hydroxide and other insoluble impurities. The resulting filtrate is a solution containing both calcium bromate and calcium bromide.
Purification by Fractional Crystallization
This protocol leverages the differential solubility of calcium bromate and calcium bromide to isolate the desired product.
Procedure:
-
Take the filtrate obtained from the synthesis step and concentrate it by heating to evaporate a portion of the water. The solution should be concentrated until signs of crystal formation are observed upon cooling a small sample.
-
Slowly cool the concentrated solution to room temperature, and then further cool it in an ice bath (0-5°C).
-
Calcium bromate, being less soluble at lower temperatures, will preferentially crystallize out of the solution.
-
Collect the precipitated crystals by vacuum filtration using a Buchner funnel.
-
Wash the crystals with a small amount of ice-cold distilled water to remove any adhering mother liquor rich in calcium bromide.
-
For higher purity, the collected crystals can be recrystallized by dissolving them in a minimum amount of hot distilled water and then repeating the cooling and filtration process.
-
Dry the purified calcium bromate crystals in an oven at 100-120°C to a constant weight. The final product is typically the monohydrate, Ca(BrO₃)₂·H₂O.
Process Visualization
The following diagrams illustrate the chemical reaction pathway and the experimental workflow.
Caption: Reaction pathway from calcium hydroxide and bromine to calcium bromate.
Caption: Step-by-step workflow for calcium bromate synthesis and purification.
Safety Considerations
-
Bromine: is highly toxic, corrosive, and has a high vapor pressure. All manipulations involving liquid bromine should be conducted in a well-ventilated fume hood with appropriate personal protective equipment (PPE), including gloves, safety goggles, and a lab coat.
-
Calcium Hydroxide: is a corrosive solid and can cause skin and eye irritation. Avoid inhalation of dust and direct contact.
-
Calcium Bromate: is a strong oxidizing agent and can accelerate the combustion of other materials. It should be stored away from combustible materials.
-
Reaction: The reaction between bromine and calcium hydroxide is exothermic. Proper temperature control is crucial to prevent uncontrolled boiling and release of bromine vapors.
Conclusion
The synthesis of calcium bromate from calcium hydroxide and bromine is a feasible laboratory and industrial process. The main challenge lies in the effective separation of the desired product from the significant amount of calcium bromide byproduct. A carefully controlled fractional crystallization, based on the differential solubility of the two salts, is an effective method for purification. The protocols and data presented in this guide provide a solid foundation for researchers and professionals to produce high-purity calcium bromate for their specific applications.
